Cas no 128073-07-4 (2-Pyridinecarbonylchloride, 5-methyl-)

• Product Name: 2-Pyridinecarbonylchloride, 5-methyl-
• CAS No: 128073-07-4
• MF: C₇H₆ClNO
• MW: 155.581640720367
• CID: 103043
• PubChem ID: 45081304
• Update Time: 2025-04-18

2-Pyridinecarbonylchloride, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonylchloride, 5-methyl-
• 2-Pyridinecarbonyl chloride, 5-methyl- (9CI)
• 5-methylpyridine-2-carbonyl chloride
• DTXSID00664500
• 128073-07-4
• SCHEMBL9179830

• Inchi： 1S/C7H6ClNO/c1-5-2-3-6(7(8)10)9-4-5/h2-4H,1H3
• InChI Key： FGQHLHAEBIAFPP-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(C)=CN=1)=O

Computed Properties

• Exact Mass: 155.01388
• Monoisotopic Mass: 155.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives